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Compound of Interest

Compound Name: 4',7-Dimethoxyisoflavone-d6

Cat. No.: B15555869 Get Quote

This technical guide provides a detailed overview of the analytical data and quality control

specifications for 4',7-Dimethoxyisoflavone-d6, a deuterated analog of the naturally occurring

isoflavone. The information is compiled for researchers, scientists, and professionals in drug

development who require a comprehensive understanding of this compound's quality attributes.

Compound Identification and Physical Properties
4',7-Dimethoxyisoflavone-d6, also known as Dimethoxydaidzein-d6, is the deuterium-labeled

form of 4',7-Dimethoxyisoflavone. The incorporation of stable heavy isotopes like deuterium is

a common strategy in drug development to trace and quantify molecules during

pharmacokinetic and metabolic studies.
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Identifier Value Reference

Chemical Name 4',7-Dimethoxyisoflavone-d6 [1]

Synonyms Dimethoxydaidzein-d6 [1]

Molecular Formula C₁₇H₈D₆O₄ [1]

Molecular Weight 288.33 g/mol [1]

Appearance Solid [1]

Color Light yellow to yellow [1]

SMILES

O=C1C2=CC=C(OC([2H])

([2H])

[2H])C=C2OC=C1C3=CC=C(O

C([2H])([2H])[2H])C=C3

[1]

Analytical Specifications and Data
The following table summarizes the typical analytical tests, specifications, and results for a

batch of 4',7-Dimethoxyisoflavone-d6.

Test Specification Result

Purity (HPLC) ≥95% Conforms

Identity (¹H NMR) Conforms to structure Conforms

Identity (Mass Spec) Conforms to structure Conforms

Isotopic Purity ≥95% Conforms

Appearance White to Off-White Solid Conforms

Experimental Protocols
Detailed methodologies for the key analytical experiments are outlined below.

High-Performance Liquid Chromatography (HPLC)
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Purpose: To determine the purity of the compound.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water.

Detection: UV detection at a specified wavelength (e.g., 254 nm).

Procedure: A solution of the compound is prepared in a suitable solvent (e.g., methanol or

DMSO) and injected into the HPLC system. The retention time and peak area of the main

component are recorded. Purity is calculated based on the area percentage of the main peak

relative to all other peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To confirm the chemical structure of the compound.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d6) or deuterated chloroform (CDCl₃).

Procedure: A small amount of the sample is dissolved in the deuterated solvent, and the ¹H

NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of the

peaks are analyzed to confirm the expected proton signals and the absence of significant

impurities. For the deuterated compound, the absence of proton signals at the deuterated

positions is a key confirmation point.

Mass Spectrometry (MS)
Purpose: To confirm the molecular weight and isotopic purity of the compound.

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) or

liquid chromatograph (LC-MS).

Ionization: Electrospray ionization (ESI) or electron impact (EI).
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Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge

ratio (m/z) of the molecular ion is determined. For 4',7-Dimethoxyisoflavone-d6, the

expected molecular ion peak would correspond to its molecular weight of 288.33. The mass

spectrum is also used to assess isotopic purity by examining the distribution of isotopic

peaks.

Quality Control Workflow
The following diagram illustrates a typical quality control workflow for the release of a batch of

4',7-Dimethoxyisoflavone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 4',7-Dimethoxyisoflavone-d6
Certificate of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555869#4-7-dimethoxyisoflavone-d6-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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